N-{3-[(propylamino)carbonyl]phenyl}-2-furamide

• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.3 g/mol
• IUPAC Name: N-[3-(propylcarbamoyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C15H16N2O3/c1-2-8-16-14(18)11-5-3-6-12(10-11)17-15(19)13-7-4-9-20-13/h3-7,9-10H,2,8H2,1H3,(H,16,18)(H,17,19)
• InChI Key: FMCLHNGAMXHAEG-UHFFFAOYSA-N
• SMILES: CCCNC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CO2

Description

N-{3-[(propylamino)carbonyl]phenyl}-2-furamide, also known as PAF, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. PAF is a furan derivative that has been studied for its ability to modulate the activity of certain enzymes and receptors in the body.

Mechanism of Action

The mechanism of action of N-{3-[(propylamino)carbonyl]phenyl}-2-furamide involves its ability to modulate the activity of certain enzymes and receptors in the body. N-{3-[(propylamino)carbonyl]phenyl}-2-furamide has been shown to inhibit the activity of certain enzymes involved in cell signaling pathways, which can lead to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
N-{3-[(propylamino)carbonyl]phenyl}-2-furamide has been shown to have various biochemical and physiological effects in the body. It has been shown to inhibit the activity of certain enzymes involved in inflammation, which can lead to the reduction of inflammation in the body. N-{3-[(propylamino)carbonyl]phenyl}-2-furamide has also been shown to have an effect on the cardiovascular system, where it can modulate the activity of certain receptors involved in blood vessel constriction and dilation.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{3-[(propylamino)carbonyl]phenyl}-2-furamide in lab experiments is its ability to selectively modulate the activity of certain enzymes and receptors in the body. This can lead to more targeted and specific results in experiments. However, one of the limitations of using N-{3-[(propylamino)carbonyl]phenyl}-2-furamide is its potential toxicity and side effects, which can vary depending on the dose and duration of exposure.

Future Directions

There are several future directions for the use of N-{3-[(propylamino)carbonyl]phenyl}-2-furamide in scientific research. One potential application is in the development of new cancer therapies, where N-{3-[(propylamino)carbonyl]phenyl}-2-furamide can be used as a targeted therapy to inhibit the growth and proliferation of cancer cells. Another potential application is in the development of new anti-inflammatory drugs, where N-{3-[(propylamino)carbonyl]phenyl}-2-furamide can be used to modulate the activity of certain enzymes involved in inflammation. Additionally, further research is needed to understand the potential side effects and toxicity of N-{3-[(propylamino)carbonyl]phenyl}-2-furamide, which can help to inform safe dosing and usage in future experiments.

Synthesis Methods

The synthesis of N-{3-[(propylamino)carbonyl]phenyl}-2-furamide involves the reaction of 3-(propylamino)benzoic acid with furan-2-carboxylic acid chloride. The resulting product is then purified and characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

N-{3-[(propylamino)carbonyl]phenyl}-2-furamide has been studied extensively for its potential applications in various fields such as cancer research, cardiovascular diseases, and inflammation. In cancer research, N-{3-[(propylamino)carbonyl]phenyl}-2-furamide has been shown to inhibit the growth and proliferation of cancer cells by modulating the activity of certain enzymes and receptors involved in cell signaling pathways.